Cas no 2229100-70-1 (tert-butyl 4-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate
• CAS No: 2229100-70-1
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 5820776
• PubChem ID: 165880109
• Update Time: 2025-10-22

tert-butyl 4-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate
• EN300-1879399
• 2229100-70-1
• tert-butyl 4-[1-(piperidin-4-yl)ethyl]piperidine-1-carboxylate

• Inchi： 1S/C17H32N2O2/c1-13(14-5-9-18-10-6-14)15-7-11-19(12-8-15)16(20)21-17(2,3)4/h13-15,18H,5-12H2,1-4H3
• InChI Key： RRNAVGMDEUVOTG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 4-1-(piperidin-4-yl)ethylpiperidine-1-carboxylate

tert-butyl 4-(1-(piperidin-4-yl)ethyl)piperidine-1-carboxylate (CAS No. 2229100-70-1)

tert-butyl 4-(1-(piperidin-4-yl)ethyl)piperidine-1-carboxylate, commonly referred to by its CAS number CAS No. 2229100-70-1, is a complex organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound belongs to the class of piperidine derivatives, which are widely studied for their versatile properties and potential therapeutic applications.

The molecular structure of tert-butyl 4-(1-(piperidin-4-yl)ethyl)piperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group and an ethyl chain attached to another piperidine moiety. This unique structure contributes to its stability and reactivity, making it a valuable compound in synthetic chemistry. Recent studies have highlighted its role in the development of novel drug delivery systems, where its biocompatibility and controlled release properties are exploited.

One of the most promising areas of research involving this compound is its application in the synthesis of bioactive molecules. Scientists have discovered that tert-butyl 4-(1-(piperidin-4-yl)ethyl)piperidine-1-carboxylate can serve as an intermediate in the production of advanced materials with tailored functionalities. For instance, its ability to form stable amide bonds has been leveraged in the creation of biodegradable polymers, which are increasingly used in medical devices and packaging materials.

In addition to its synthetic applications, this compound has shown potential in catalytic processes. Researchers have demonstrated that when used as a ligand in transition metal-catalyzed reactions, it enhances the efficiency and selectivity of these reactions. This finding has significant implications for the development of more sustainable chemical manufacturing processes.

The physical properties of CAS No. 2229100-70-1 also make it suitable for use in high-performance materials. Its high thermal stability and resistance to degradation under harsh conditions have made it a candidate for applications in aerospace and automotive industries. Recent advancements in nanotechnology have further expanded its utility, with studies showing its compatibility with carbon-based nanomaterials.

In conclusion, tert-butyl 4-(1-(piperidin-4-yl)ethyl)piperidine-1-carboxylate (CAS No. 2229100-70-) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical structure, coupled with its favorable physical properties, positions it as a key player in the ongoing advancements in materials science and pharmaceutical development.